1-Naphthalen-1-yl-cyclopentanecarbaldehyde

• Molecular Formula: C16H16O
• Molecular Weight: 224.30 g/mol
• IUPAC Name: 1-naphthalen-1-ylcyclopentane-1-carbaldehyde
• InChI: InChI=1S/C16H16O/c17-12-16(10-3-4-11-16)15-9-5-7-13-6-1-2-8-14(13)15/h1-2,5-9,12H,3-4,10-11H2
• InChI Key: IRQDGWSLYRFYLR-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(C=O)C2=CC=CC3=CC=CC=C32

Description

1-Naphthalen-1-yl-cyclopentanecarbaldehyde is a useful research compound. Its molecular formula is C16H16O and its molecular weight is 224.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1-naphthalen-1-yl-cyclopentanecarbonitrile (338) (10.5 g, 47.4 mmol) in dichloromethane (150 mL) was added dropwise diisobutylaluminium hydride (25% in toluene, 67.5 mL, 118.6 mmol) at −78° C. and stirred for 2 h at the same temperature (silica TLC, 5% ethyl acetate in hexane; Rf=0.6). The reaction mixture was quenched with a saturated aqueous solution of potassium sodium tarterate (35 mL) and stirred for 17 h at room temperature. The reaction mixture was filtered and the residue was washed with dichloromethane. The organic phase was separated and the aqueous part was back extracted with dichloromethane (100 mL). The combined organic part was dried, filtered and concentrated in vacuo to get a crude mass which was purified by CombiFlash using gradient eluent mixture of ethyl acetate and hexane to obtain pure 1-naphthalen-1-yl-cyclopentanecarbaldehyde (339) (10.4 g, 98%) as a colorless sticky liquid.